Cas no 2228513-92-4 (2-(1-ethynylcyclopropyl)-5-fluoro-N,N-dimethylaniline)

• Product Name: 2-(1-ethynylcyclopropyl)-5-fluoro-N,N-dimethylaniline
• CAS No: 2228513-92-4
• MF: C₁₃H₁₄FN
• MW: 203.255366802216
• CID: 6340019
• PubChem ID: 165699539
• Update Time: 2025-06-27

2-(1-ethynylcyclopropyl)-5-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethynylcyclopropyl)-5-fluoro-N,N-dimethylaniline
• EN300-1734033
• 2228513-92-4

• Inchi： 1S/C13H14FN/c1-4-13(7-8-13)11-6-5-10(14)9-12(11)15(2)3/h1,5-6,9H,7-8H2,2-3H3
• InChI Key： RHPZWDWKRDSNLC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)C1(C#C)CC1

Computed Properties

• Exact Mass: 203.111027613g/mol
• Monoisotopic Mass: 203.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 3.2Ų

Additional information on 2-(1-ethynylcyclopropyl)-5-fluoro-N,N-dimethylaniline

Introduction to 2-(1-ethynylcyclopropyl)-5-fluoro-N,N-dimethylaniline (CAS No. 2228513-92-4)

2-(1-ethynylcyclopropyl)-5-fluoro-N,N-dimethylaniline, with the CAS number 2228513-92-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of anilines and is characterized by the presence of a fluoro substituent, an ethynylcyclopropyl group, and two methyl groups attached to the nitrogen atom. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research applications.

The molecular structure of 2-(1-ethynylcyclopropyl)-5-fluoro-N,N-dimethylaniline is particularly intriguing due to its cyclopropyl and fluoro substituents. The cyclopropyl ring is known for its high reactivity and strain, which can influence the compound's chemical behavior. The fluoro substituent, on the other hand, can modulate electronic properties and enhance metabolic stability, making it a common feature in drug design. The presence of the N,N-dimethylamino group further enhances the compound's basicity and lipophilicity, which are crucial for its interaction with biological targets.

Recent studies have explored the potential applications of 2-(1-ethynylcyclopropyl)-5-fluoro-N,N-dimethylaniline in various fields. One notable area of research is its use as a building block in the synthesis of more complex molecules. The ethynyl group can undergo various reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely used in click chemistry for constructing bioconjugates and functional materials. This versatility makes 2-(1-ethynylcyclopropyl)-5-fluoro-N,N-dimethylaniline an attractive starting material for synthetic chemists.

In the realm of medicinal chemistry, 2-(1-ethynylcyclopropyl)-5-fluoro-N,N-dimethylaniline has shown promise as a lead compound for drug discovery. Its unique structure allows it to interact with specific protein targets, potentially modulating their activity. For instance, preliminary studies have indicated that this compound can bind to certain G protein-coupled receptors (GPCRs), which are important therapeutic targets for a range of diseases including cardiovascular disorders, neurological conditions, and metabolic diseases. Further research is needed to elucidate the exact mechanisms of action and to optimize its pharmacological properties.

Another area of interest is the use of 2-(1-ethynylcyclopropyl)-5-fluoro-N,N-dimethylaniline in imaging applications. Fluorine-containing compounds are often used in positron emission tomography (PET) imaging due to their ability to label biomolecules with high specificity and sensitivity. The fluoro substituent in 2-(1-ethynylcyclopropyl)-5-fluoro-N,N-dimethylaniline could potentially be exploited for developing new PET tracers that can provide valuable insights into biological processes at the molecular level.

From a synthetic perspective, the preparation of 2-(1-ethynylcyclopropyl)-5-fluoro-N,N-dimethylaniline involves several well-established chemical transformations. One common approach is to start with an appropriate aniline derivative and introduce the fluoro substituent through electrophilic aromatic substitution or direct fluorination methods. The ethynylcyclopropyl group can be introduced via cross-coupling reactions or through cyclopropanation followed by deprotection steps. The final N,N-dimethylamino group can be introduced through reductive alkylation or other amine functionalization techniques.

The physical and chemical properties of 2-(1-ethynylcyclopropyl)-5-fluoro-N,N-dimethylaniline have been extensively characterized. It is typically a solid at room temperature with a melting point ranging from 70°C to 80°C. The compound exhibits good solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its basicity is reflected by its pKa value, which is around 9.5, indicating that it can exist in both neutral and protonated forms depending on the pH of the solution.

In terms of safety and handling, 2-(1-ethynylcyclopropyl)-5-fluoro-N,N-dimethylaniline should be stored under dry conditions and protected from light to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound to ensure safe usage and minimize exposure risks.

Overall, 2-(1-ethynylcyclopropyl)-5-fluoro-N,N-dimethylanamine (CAS No. 2228513-92-4) represents a versatile and promising compound with a wide range of potential applications in medicinal chemistry, synthetic chemistry, and imaging technologies. Ongoing research continues to uncover new insights into its properties and biological activities, paving the way for innovative developments in these fields.